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Compound of Interest

Compound Name: 1-(2-Methoxyethyl)guanidine

CAS No.: 108712-07-8

Cat. No.: B186656

Get Quote

Module 1: Chemical Behavior & Storage
Fundamentals
The Molecule: Vulnerability Analysis
1-(2-Methoxyethyl)guanidine (MEG) is a bifunctional molecule consisting of a strongly basic

guanidine core (

) and a polar methoxyethyl tail. Understanding its degradation requires analyzing these two
distinct moieties.
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Moiety Stability Risk Mechanism

Guanidine Core High

Carbonation: As a superbase,

the free base avidly absorbs

atmospheric

to form guanidinium

carbonate/bicarbonate

[1].Hydrolysis: Under alkaline

conditions, the C=N bond is

susceptible to nucleophilic

attack by water, degrading into

the corresponding urea

derivative and ammonia [2].[1]

Methoxyethyl Tail Low

Ether Cleavage: The ether

linkage is generally robust

under standard storage

conditions. It requires strong

Lewis acids or extreme heat to

cleave, which are not typical

storage risks.

Salt Form Variable

Hygroscopicity: Guanidine

salts (HCl, Sulfate) are

chaotropic and highly

hygroscopic. They will

deliquesce (turn into liquid) if

exposed to humidity [3].

The "Golden Rule" of Storage
Never store 1-(2-Methoxyethyl)guanidine as a free base for long periods. The free base is

kinetically unstable in air. It must be converted to a salt form (typically Hemisulfate or

Hydrochloride) for long-term viability.

Recommended Conditions (Salt Form):

Temperature: -20°C (Optimal) to 4°C (Acceptable).
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Atmosphere: Argon or Nitrogen backfill (Essential for free base; Recommended for salts).

Container: Amber glass vial with a Teflon-lined cap, sealed with Parafilm.

Desiccation: Secondary containment in a desiccator is mandatory due to hygroscopicity.

Module 2: Troubleshooting & FAQs
Scenario A: "My white powder has turned into a sticky,
colorless gel."
Diagnosis:Deliquescence (Hygroscopicity) Your sample has absorbed atmospheric moisture.

This is common if the vial was opened in a humid room without equilibration.

Immediate Action: Do not heat it to "dry it out" in an oven; this promotes hydrolysis.

Rescue Protocol:

Dissolve the gel in a minimal amount of anhydrous methanol.

Add a drying agent (anhydrous

). Filter.

Concentrate in vacuo.

Store immediately in a desiccator.

Prevention: Allow the frozen vial to reach room temperature before opening to prevent

condensation on the cold solid.

Scenario B: "I see an unexpected peak at ~160 ppm in
my Carbon ( ) NMR."
Diagnosis:Carbonation vs. Hydrolysis This is the most common analytical confusion. Both the

degradation product (Urea) and the contaminant (Carbonate) appear in the carbonyl region.

Differentiation Test:
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Observation: If the peak is broad and shifts slightly with concentration, it is likely

Guanidinium Carbonate (Salt formation with air).

Observation: If the peak is sharp and accompanied by a loss of the characteristic

guanidine N-H signal in

NMR, it is 1-(2-Methoxyethyl)urea (Hydrolysis product).

Causality: Carbonation occurs due to air exposure. Hydrolysis occurs due to moisture + heat

or high pH.

Scenario C: "The sample has turned yellow."
Diagnosis:Oxidative Trace Contamination Pure alkylguanidines are colorless. Yellowing

indicates trace oxidation of minor impurities (often starting material amines) or photo-

degradation if stored in clear glass.

Impact: Usually <1% impurity by mass. Often acceptable for crude biological assays but

unacceptable for precise kinetic studies or crystallography.

Solution: Recrystallization from Methanol/Ether.

Module 3: Analytical Validation & Degradation
Pathways
Degradation Pathway Diagram
The following diagram illustrates the two primary failure modes: Hydrolysis (irreversible) and

Carbonation (reversible).
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Figure 1: Primary degradation pathways. Note that Carbonation is reversible via acidification,

whereas Hydrolysis to Urea is irreversible.

Quality Control (QC) Workflow
Before using stored material for critical experiments, follow this decision matrix.
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Inspect Sample

Visual Check:
Flowing Powder?

1H NMR (D2O or DMSO-d6)

Yes

FAIL:
Recrystallize or Discard

No (Goo/Liquid)

Check Integral Ratio:
CH2 (Methoxy) vs CH2 (Ethyl)

PASS:
Proceed to Experiment

Ratio 3:2:2 Extra Peaks / Wrong Ratio

Click to download full resolution via product page

Figure 2: Rapid QC Decision Tree for researchers.

Module 4: Experimental Protocols
Re-Validation via NMR
If you suspect degradation, run a standard proton NMR.

Solvent:

(Preferred for salts) or

.

Key Signals (Expected):
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ppm (Singlet, 3H,

)

ppm (Triplet, 2H,

)

ppm (Triplet, 2H,

)

Red Flags:

Loss of the triplet splitting pattern (indicates chain breakdown).

New singlet near 8.0-9.0 ppm (Ammonium, if hydrolysis occurred).

Handling & Weighing Protocol
To minimize hygroscopic error during experiment preparation:

Equilibrate: Remove vial from freezer (-20°C) and place in a desiccator for 30 minutes to

reach room temperature.

Weighing: Use an anti-static weighing boat. Do not use paper (guanidine salts stick to paper

fibers).

Speed: Weigh quickly. If precise stoichiometry is critical (e.g., catalytic ligand), weigh the

solid and then dissolve in a known volume of solvent to create a stock solution. Determine

the exact concentration of the stock solution via quantitative NMR (qNMR) using an internal

standard (e.g., Maleic Acid) rather than relying on the solid weight.

References
Guanidine Carbonation Mechanism

Source: Oak Ridge National Laboratory (ORNL). "Carbon Capture via Crystallization with

a Guanidine Ligand."[2]
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Relevance: Establishes the mechanism of rapid CO2 absorption by guanidine bases.

Hydrolytic Stability of Alkylguanidines

Source: American Chemical Society (ACS), Industrial & Engineering Chemistry Research.
"Development of More Hydrolytically Stable Alkyl Guanidines."
Relevance: Details the hydrolysis of alkylguanidines to ureas under alkaline conditions
and the kinetic factors involved.

Hygroscopicity & Protein Interaction

Source: National Institutes of Health (NIH) / PubMed.
Relevance: Confirms the strong preferential hydration (hygroscopicity) of guanidine salts
and their thermodynamic behavior in solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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